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Compound of Interest

Compound Name: 6-(1-Pyrrolidinyl)nicotinaldehyde

Cat. No.: B1306163

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-(1-Pyrrolidinyl)nicotinaldehyde is a substituted pyridine derivative of interest in medicinal
chemistry and drug discovery. Its structure, featuring a pyridine core, a reactive aldehyde
group, and a pyrrolidine moiety, makes it a valuable building block for the synthesis of more
complex molecules and potential pharmaceutical agents. The pyrrolidine group can enhance
solubility and metabolic stability, while the aldehyde functionality serves as a versatile handle
for various chemical transformations, such as reductive aminations, Wittig reactions, and
condensations. This document provides a detailed protocol for the synthesis of 6-(1-
Pyrrolidinyl)nicotinaldehyde via a nucleophilic aromatic substitution (SNAr) reaction, based
on established procedures for analogous compounds.

Reaction Principle

The synthesis of 6-(1-Pyrrolidinyl)nicotinaldehyde is achieved through the nucleophilic
aromatic substitution of a halogen atom (typically chlorine) at the 6-position of a
nicotinaldehyde precursor with pyrrolidine. The reaction is facilitated by the electron-
withdrawing nature of the pyridine nitrogen and the aldehyde group, which activates the 6-
position towards nucleophilic attack. The reaction is typically carried out in a polar aprotic
solvent in the presence of a base to neutralize the hydrogen halide formed during the reaction.
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Physicochemical and Safety Data

Property Value

CAS Number 261715-39-3

Molecular Formula C10H12N20

Molecular Weight 176.22 g/mol

Appearance Yellow solid

Melting Point 89 °C[1]

Solubility Expected to be soluble in polar organic solvents.

Harmful if swallowed, in contact with skin, or if
Hazard Statements inhaled. Causes skin and serious eye irritation.

May cause respiratory irritation.[2][3]

Wear protective gloves, clothing, and eye/face
] protection. Use only in a well-ventilated area.
Precautionary Statements ) ] )
Avoid breathing dust. Wash skin thoroughly after

handling.[2][3]

Reaction Scheme and Conditions

The synthesis proceeds via the reaction of 6-chloronicotinaldehyde with pyrrolidine. A non-
nucleophilic base, such as potassium carbonate, is used to scavenge the HCI byproduct.
Dimethylformamide (DMF) is a suitable high-boiling polar aprotic solvent for this transformation.
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6-(1-Pyrrolidinyl)nicotinaldehyde

Reagents & Solvent

K2COs3

DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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conditions-and-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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